molecular formula C22H26N2O5 B2679521 N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide CAS No. 1252928-68-9

N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Cat. No. B2679521
CAS RN: 1252928-68-9
M. Wt: 398.459
InChI Key: WXCFILGQMZYMEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as EMBOC, is a pyrrolidine-based compound that has been studied for its potential therapeutic properties. This compound has gained attention in the scientific community due to its unique chemical structure and potential uses in various fields of research.

Scientific Research Applications

Synthesis and Characterization

N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been the focus of several studies aimed at synthesizing novel compounds with potential therapeutic applications. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, through reactions involving methoxyphenyl amino components, have demonstrated their potential for in vitro cytotoxic activity against certain cancer cell lines, highlighting their significance in the development of anticancer agents (Hassan, Hafez, & Osman, 2014).

Structural Studies

The structure and conformation of related solvated carboxamide compounds have been examined through X-ray analysis and molecular orbital methods, contributing to our understanding of their chemical behavior and potential as antineoplastic agents (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).

Development of Novel Agents

Research into the development of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from certain carboxamides has indicated their utility as anti-inflammatory and analgesic agents. Such studies are crucial for the discovery of new drugs with potential benefits over existing therapies (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Protective Groups in Synthesis

The development of carboxamide protecting groups, such as 4-(tert-butyldimethylsiloxy)-2-methoxybenzyl (SiMB), has been reported to facilitate the synthesis of complex molecules, demonstrating the importance of such groups in the efficient synthesis of pharmacologically relevant compounds (Muranaka, Ichikawa, & Matsuda, 2011).

Enantioselective Synthesis

The enantioselective synthesis of piperidines from (S)-methylpyroglutamate, involving methoxy- N -methylamide, showcases the relevance of N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide in the synthesis of bioactive molecules with specific stereochemical configurations, which is critical for drug development and pharmacological research (Calvez, Chiaroni, & Langlois, 1998).

properties

IUPAC Name

N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O5/c1-4-29-20-11-15(5-10-19(20)28-3)13-23-22(26)16-12-21(25)24(14-16)17-6-8-18(27-2)9-7-17/h5-11,16H,4,12-14H2,1-3H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXCFILGQMZYMEZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.